Cas no 1824157-41-6 (Methyl 3-amino-3-(2-bromothiophen-3-yl)propanoate)

• Product Name: Methyl 3-amino-3-(2-bromothiophen-3-yl)propanoate
• CAS No: 1824157-41-6
• MF: C₈H₁₀BrNO₂S
• MW: 264.139500141144
• CID: 6361696
• PubChem ID: 165506491
• Update Time: 2025-10-30

Methyl 3-amino-3-(2-bromothiophen-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-1284863
• methyl 3-amino-3-(2-bromothiophen-3-yl)propanoate
• 1824157-41-6
• Methyl 3-amino-3-(2-bromothiophen-3-yl)propanoate

• Inchi： 1S/C8H10BrNO2S/c1-12-7(11)4-6(10)5-2-3-13-8(5)9/h2-3,6H,4,10H2,1H3
• InChI Key： HEYIRIZGPGPIGM-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CS1)C(CC(=O)OC)N

Computed Properties

• Exact Mass: 262.96156g/mol
• Monoisotopic Mass: 262.96156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 80.6Ų

Additional information on Methyl 3-amino-3-(2-bromothiophen-3-yl)propanoate

Methyl 3-amino-3-(2-bromothiophen-3-yl)propanoate (CAS No. 1824157-41-6): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-amino-3-(2-bromothiophen-3-yl)propanoate, identified by its CAS number 1824157-41-6, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders. The unique structural features of this compound, including its amino and bromothiophene substituents, make it a versatile building block for drug development.

The synthesis of Methyl 3-amino-3-(2-bromothiophen-3-yl)propanoate involves a series of well-defined chemical transformations that highlight the importance of precise reaction conditions and reagent selection. The presence of the bromothiophene ring not only contributes to the compound's overall complexity but also opens up numerous possibilities for further functionalization. This aspect is particularly valuable in medicinal chemistry, where structural diversity is often linked to improved pharmacological activity.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of Methyl 3-amino-3-(2-bromothiophen-3-yl)propanoate. For instance, catalytic hydrogenation techniques have been optimized to enhance yield while minimizing byproduct formation. Additionally, green chemistry principles have been incorporated into the synthetic route, reducing solvent usage and improving waste management. These innovations align with the broader industry trend toward sustainable pharmaceutical manufacturing.

In the realm of drug discovery, Methyl 3-amino-3-(2-bromothiophen-3-yl)propanoate has been utilized in the development of novel therapeutic agents. Its structural motif is found in several lead compounds that have shown promising results in preclinical studies. Notably, derivatives of this compound have demonstrated efficacy in models of neurodegenerative diseases, suggesting potential applications in treating conditions such as Alzheimer's and Parkinson's disease. The bromothiophene moiety, in particular, has been identified as a key pharmacophore responsible for binding to specific biological targets.

The pharmacological profile of compounds derived from Methyl 3-amino-3-(2-bromothiophen-3-yl)propanoate continues to be an area of active research. Investigational agents incorporating this scaffold have exhibited anti-inflammatory and analgesic properties, making them attractive candidates for treating chronic pain syndromes. Furthermore, studies indicate that modifications to the amino group can significantly alter the compound's bioavailability and metabolic stability, providing valuable insights into structure-activity relationships.

From a chemical biology perspective, Methyl 3-amino-3-(2-bromothiophen-3-yl)propanoate serves as a valuable tool for studying enzyme mechanisms and receptor interactions. Its ability to act as a substrate or inhibitor allows researchers to probe the function of key enzymes involved in metabolic pathways. Additionally, its derivatives have been used in fragment-based drug design approaches, where small molecular fragments are screened for initial binding affinity before being optimized into lead compounds.

The future prospects for Methyl 3-amino-3-(2-bromothiophen-3-yl)propanoate are promising, with ongoing research focusing on expanding its utility across different therapeutic areas. Advances in computational chemistry and artificial intelligence are expected to accelerate the discovery process by predicting novel derivatives with enhanced pharmacological properties. Moreover, collaborations between academic institutions and pharmaceutical companies will likely drive innovation in synthetic strategies and application development.

In conclusion, Methyl 3-amino-3-(2-bromothiophen-3-yl)propanoate (CAS No. 1824157-41-6) represents a significant advancement in pharmaceutical chemistry. Its role as an intermediate in drug synthesis underscores its importance in modern medicine. As research continues to uncover new applications and refine synthetic methodologies, this compound will remain at the forefront of medicinal chemistry innovation.